Cas no 2377606-79-4 (2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid)

2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid is a specialized boronic acid derivative featuring two boronic acid groups positioned at the 1,5-positions of a benzene ring, with additional fluoro and methoxy substituents at the 2,3, and 4-positions, respectively. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to its dual boronic acid functionality, enabling the formation of complex biaryl structures. The electron-withdrawing fluoro groups enhance reactivity, while the methoxy substituent can influence regioselectivity. Its high purity and stability make it suitable for pharmaceutical and materials science applications, particularly in the synthesis of fluorinated aromatic compounds. Careful handling under inert conditions is recommended to preserve its reactivity.
2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid structure
2377606-79-4 structure
Product Name:2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid
CAS No:2377606-79-4
MF:C7H8B2F2O5
MW:231.754229545593
CID:5523895
PubChem ID:137795790
Update Time:2025-05-20

2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-borono-2,3-difluoro-4-methoxyphenyl)boronic acid
    • 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid
    • BS-35245
    • 2377606-79-4
    • [5-(dihydroxyboranyl)-3,4-difluoro-2-methoxyphenyl]boronic acid
    • CS-0177986
    • Inchi: 1S/C7H8B2F2O5/c1-16-7-4(9(14)15)2-3(8(12)13)5(10)6(7)11/h2,12-15H,1H3
    • InChI Key: QNBRIPUELWMWKD-UHFFFAOYSA-N
    • SMILES: FC1=C(C(B(O)O)=CC(B(O)O)=C1OC)F

Computed Properties

  • Exact Mass: 232.0525900g/mol
  • Monoisotopic Mass: 232.0525900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.2Ų

2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA01270-100mg
2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid
2377606-79-4 95%
100mg
$209.00 2024-04-20
A2B Chem LLC
BA01270-250mg
2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid
2377606-79-4 95%
250mg
$402.00 2024-04-20
A2B Chem LLC
BA01270-1g
2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid
2377606-79-4 95%
1g
$989.00 2024-04-20

2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid Related Literature

Additional information on 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid

Introduction to 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid (CAS No. 2377606-79-4)

2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2377606-79-4, features a phenylene core substituted with fluorine and methoxy groups, along with two boronic acid functionalities. These features make it a valuable intermediate in various chemical transformations, particularly in cross-coupling reactions and the synthesis of complex organic molecules.

The presence of fluorine atoms in the molecular structure imparts distinct electronic and steric properties, influencing its reactivity and compatibility with other molecular systems. Fluorinated compounds are widely recognized for their role in enhancing metabolic stability, lipophilicity, and binding affinity in drug candidates. The methoxy group further modifies the electronic environment around the boronic acid moieties, potentially affecting their coordination chemistry and stability in solution.

1,5-Phenylenediboronic acid derivatives are particularly interesting because of their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The boronic acid functionalities serve as versatile handles for constructing carbon-carbon bonds, enabling the rapid assembly of polycyclic frameworks and heterocyclic systems. The specific substitution pattern in 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid may enhance its compatibility with certain palladium catalysts or substrates, making it an attractive choice for tailored synthetic applications.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The ability to introduce fluorine and methoxy groups into a boronic acid scaffold allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like characteristics. For instance, fluorine atoms can improve pharmacokinetic profiles by increasing metabolic resistance or altering receptor interactions, while methoxy groups can enhance solubility or stability.

One of the most compelling areas of research involving 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid is its potential use in the development of advanced materials and polymers. Boron-containing polymers exhibit unique thermal and mechanical properties, making them suitable for high-performance applications. The bifunctional nature of this compound allows for the construction of linear or branched polymers through controlled polymerization reactions. Additionally, the fluorinated and methoxylated substituents may impart specific surface characteristics or chemical resistance to the resulting materials.

The pharmaceutical industry has also explored 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid as a building block for therapeutic agents. Boron-containing drugs have shown promise in various therapeutic areas, including oncology and infectious diseases. For example, boronated derivatives have been investigated as components of targeted radiopharmaceuticals due to their ability to selectively accumulate in disease sites. The structural features of this compound may enable the design of novel prodrugs or bioconjugates with enhanced efficacy and reduced toxicity.

Recent advances in computational chemistry have further illuminated the potential applications of 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid. Molecular modeling studies suggest that this compound can form stable complexes with transition metals and biomolecules, opening avenues for applications in catalysis and bioimaging. The precise arrangement of fluorine and methoxy groups may influence binding interactions at both atomic and molecular levels, providing opportunities for rational drug design.

The synthesis of 2,3-Difluoro-4-methoxy-1,5-phenylenediboronic acid presents unique challenges due to its sensitive functional groups. However, recent methodologies have demonstrated efficient routes to produce this compound with high purity and yield. These advancements are critical for enabling its widespread use in research and industrial settings. Furthermore, green chemistry principles have been increasingly applied to boron chemistry, reducing environmental impact while maintaining high reaction efficiencies.

In conclusion, 2,3-Difluoro-4-methoxy-l,5-phenylenediboronic acid (CAS No.2377606~79~4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists, material scientists, and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.